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Compound of Interest

Compound Name: (R)-mandelonitrile

Cat. No.: B110909

This technical guide provides an in-depth overview of the core molecular properties of (R)-
mandelonitrile, a significant cyanohydrin compound utilized as an intermediary in the
synthesis of optically active a-hydroxy carboxylic acids.[1] The information presented is
intended for researchers, scientists, and professionals engaged in drug development and
organic synthesis.

Quantitative Molecular Data

The fundamental quantitative characteristics of (R)-mandelonitrile are summarized in the table
below. These values are essential for accurate stoichiometric calculations in experimental
designs and for the characterization of the compound.

Data Point Value

Molecular Formula CsH7NO[1][2][3][4]
Molecular Weight 133.15 g/mol [1][2][3][4]1[5][6]
Exact Mass 133.052763847 Da[5][6]

Logical Relationship of Molecular Properties

The relationship between the compound and its primary molecular identifiers is a foundational
concept in chemical sciences. The molecular formula is derived from its constituent elements,
which in turn allows for the calculation of its molecular weight.
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Caption: Derivation of molecular weight from the molecular formula of (R)-mandelonitrile.
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Experimental Protocols

Determination of Molecular Weight by Mass Spectrometry (lllustrative Protocol)

The molecular weight of (R)-mandelonitrile is empirically determined using mass
spectrometry. The following is a generalized protocol for this analysis.

o Sample Preparation: A stock solution of (R)-mandelonitrile is prepared by dissolving a
precise mass of the compound in a high-purity volatile solvent, such as acetonitrile, to a final
concentration of approximately 1 mg/mL. This stock is then further diluted to a working
concentration in the low pg/mL range.

e Instrument Calibration: The mass spectrometer is calibrated using a known standard
compound with a mass close to that of the analyte to ensure mass accuracy.

o Sample Infusion and lonization: The diluted sample is introduced into the mass
spectrometer's ion source, typically via direct infusion with a syringe pump. Electrospray
ionization (ESI) in positive ion mode is a common technique for this type of molecule, which
generates protonated molecular ions [M+H]*.

o Mass Analysis: The generated ions are transmitted to a mass analyzer, such as a Time-of-
Flight (TOF) or Orbitrap analyzer, which separates the ions based on their mass-to-charge
ratio (m/z).

o Data Acquisition and Analysis: A mass spectrum is acquired, plotting ion intensity against the
m/z ratio. The peak corresponding to the protonated molecule of (R)-mandelonitrile is
identified, and its m/z value is used to confirm the molecular weight.

Experimental Workflow Visualization

The workflow for the experimental determination of molecular weight involves a logical
sequence of steps from sample preparation to data analysis.
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Caption: A simplified workflow for determining the molecular weight of a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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